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Compound of Interest

Compound Name: 3-Nitrophthalhydrazide

Cat. No.: B1587705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nitrophthalhydrazide, with the CAS number 3682-15-3, is a heterocyclic organic compound

that serves as a key intermediate in various chemical syntheses. Structurally, it is a derivative

of phthalhydrazide with a nitro group substituent on the phthalic ring. This nitro group

significantly influences the molecule's chemical reactivity and properties, making it a versatile

precursor for synthesizing chemiluminescent compounds, potential therapeutic agents, and

other functional materials. This technical guide provides a comprehensive overview of the

properties, synthesis, and applications of 3-Nitrophthalhydrazide, with a focus on detailed

experimental protocols and the underlying scientific principles.

Chemical and Physical Properties
3-Nitrophthalhydrazide is a stable, solid compound under standard conditions. Its key

chemical and physical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 3682-15-3

IUPAC Name
5-nitro-2,3-dihydrophthalazine-

1,4-dione

Synonyms

3-Nitrophthalhydrazide, 5-

Nitro-2,3-dihydro-1,4-

phthalazinedione, 2,3-Dihydro-

5-nitro-1,4-phthalazinedione

Molecular Formula C₈H₅N₃O₄

Molecular Weight 207.14 g/mol

Appearance
Light yellow to brown

crystalline solid

Melting Point >300 °C

Density 1.555 g/cm³

Solubility
Soluble in organic solvents,

limited solubility in water.
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Synthesis of 3-Nitrophthalhydrazide
The most common laboratory synthesis of 3-Nitrophthalhydrazide involves the condensation

reaction of 3-nitrophthalic acid with hydrazine.

Experimental Protocol: Synthesis from 3-Nitrophthalic
Acid
This protocol details the synthesis of 3-Nitrophthalhydrazide from 3-nitrophthalic acid and

hydrazine hydrate.
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Materials:

3-nitrophthalic acid

Hydrazine hydrate (10% aqueous solution)

Triethylene glycol

Hot water

Large test tube

To cite this document: BenchChem. [In-Depth Technical Guide to 3-Nitrophthalhydrazide
(CAS 3682-15-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587705#cas-number-3682-15-3-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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